Cas no 138890-50-3 (Brinzolamide)

Brinzolamide structure
Brinzolamide structure
Product Name:Brinzolamide
CAS No:138890-50-3
MF:C12H21N3O5S3
MW:383.5072
CID:902447
Update Time:2020-07-01

Brinzolamide Chemical and Physical Properties

Names and Identifiers

    • brinzolamide
    • Azopt
    • AL 4862
    • C12H21N3O5S3
    • Birnzolamide
    • (4R)-4-(ethylamino)-2-(3-methoxypropyl)-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine-6-sulfonamide 1,1-dioxide
    • (+)-4-ETHYLAMINO-3,4-DIHYDRO-2-(METHOXY)PROPYL-2H-THIENO[3,2-E]-1,2-THIAZINE-6-SULFONAMIDE-1,1-DIOXIDE
    • (R)-4-(Ethylamino)-3,4-dihydro-2-(3-methoxypropyl)-2H-thieno(3,2-e)-1,2-thiazine-6-sulfonamide 1,1-dioxide
    • (R)-4-(Ethylamino)-3,4-dihydro-2-(3-methoxypropyl)-2H-thieno[3,2-e]-1,2-thiazine-6
    • Brinzolamide
    • Inchi: 1S/C12H21N3O5S3/c1-3-14-10-8-15(5-4-6-20-2)23(18,19)12-9(10)7-11(21-12)22(13,16)17/h7,10,14H,3-6,8H2,1-2H3,(H2,13,16,17)/t10-/m0/s1
    • InChI Key: HCRKCZRJWPKOAR-JTQLQIEISA-N
    • SMILES: S1(C2=C(C([H])=C(S(N([H])[H])(=O)=O)S2)[C@]([H])(C([H])([H])N1C([H])([H])C([H])([H])C([H])([H])OC([H])([H])[H])N([H])C([H])([H])C([H])([H])[H])(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 598
  • Topological Polar Surface Area: 164
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